N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide
• InChI: InChI=1S/C17H15FN2O3/c18-11-3-1-4-12(9-11)20-16(21)10-23-15-6-2-5-14-13(15)7-8-19-17(14)22/h1-6,9H,7-8,10H2,(H,19,22)(H,20,21)
• InChI Key: DIAXRWXYSJGKDO-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C(=CC=C2)OCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol

Description

N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide, also known as FOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. FOA is a synthetic compound that is derived from isoquinoline and has been studied for its unique properties and potential applications in various areas of scientific research.

Mechanism of Action

N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has been shown to have a unique mechanism of action, which involves the inhibition of the enzyme dihydrofolate reductase (DHFR). DHFR is an enzyme that is involved in the synthesis of nucleotides, which are essential for DNA synthesis and cell proliferation. By inhibiting DHFR, N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide can inhibit cell proliferation and induce cell death in cancer cells. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has also been shown to modulate neuronal activity by inhibiting the activity of certain ion channels in neurons.
Biochemical and Physiological Effects:
N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of cell death, and modulation of neuronal activity. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has been shown to be selective for cancer cells and has minimal effects on normal cells, making it a promising candidate for cancer treatment. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has also been shown to have minimal toxicity in animal models, further supporting its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has several advantages for use in lab experiments, including its selectivity for cancer cells, minimal toxicity, and unique mechanism of action. However, N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide also has limitations, including its limited solubility in aqueous solutions, which can make it difficult to administer in vivo. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide also has a short half-life, which can limit its efficacy in certain applications.

Future Directions

There are several future directions for the study of N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide, including the development of new analogs with improved solubility and efficacy. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide could also be further studied for its potential applications in drug discovery and as a tool for studying neuronal circuits. Additionally, N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide could be studied in combination with other anticancer drugs to improve its efficacy in cancer treatment. Overall, N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has shown significant potential for use in various areas of scientific research and warrants further investigation.

Synthesis Methods

N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide can be synthesized through various methods, including the reaction of 3-fluoroaniline with 2-(1-oxo-3,4-dihydroisoquinolin-5-yl)oxyacetyl chloride in the presence of a base. The reaction yields N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide as a white powder, which can be purified through recrystallization.

Scientific Research Applications

N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has been studied for its potential applications in various areas of scientific research, including cancer research, neuroscience, and drug discovery. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. In neuroscience, N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has been studied for its ability to modulate neuronal activity and has been used as a tool to study neuronal circuits. N-(3-fluorophenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide has also been studied for its potential use in drug discovery as a lead compound for the development of new drugs.